Nelonemdaz
Nelonemdaz
Nelonemdaz, also known as Neu-2000, is a NMDA receptor antagonist potentially for the treatment of stroke.
Brand Name:
Vulcanchem
CAS No.:
640290-67-1
VCID:
VC0536950
InChI:
InChI=1S/C15H8F7NO3/c16-10-7(11(17)13(19)9(12(10)18)15(20,21)22)4-23-5-1-2-8(24)6(3-5)14(25)26/h1-3,23-24H,4H2,(H,25,26)
SMILES:
C1=CC(=C(C=C1NCC2=C(C(=C(C(=C2F)F)C(F)(F)F)F)F)C(=O)O)O
Molecular Formula:
C15H8F7NO3
Molecular Weight:
383.22 g/mol
Nelonemdaz
CAS No.: 640290-67-1
Cat. No.: VC0536950
Molecular Formula: C15H8F7NO3
Molecular Weight: 383.22 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Nelonemdaz, also known as Neu-2000, is a NMDA receptor antagonist potentially for the treatment of stroke. |
|---|---|
| CAS No. | 640290-67-1 |
| Molecular Formula | C15H8F7NO3 |
| Molecular Weight | 383.22 g/mol |
| IUPAC Name | 2-hydroxy-5-[[2,3,5,6-tetrafluoro-4-(trifluoromethyl)phenyl]methylamino]benzoic acid |
| Standard InChI | InChI=1S/C15H8F7NO3/c16-10-7(11(17)13(19)9(12(10)18)15(20,21)22)4-23-5-1-2-8(24)6(3-5)14(25)26/h1-3,23-24H,4H2,(H,25,26) |
| Standard InChI Key | HABROHXUHNHQMY-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1NCC2=C(C(=C(C(=C2F)F)C(F)(F)F)F)F)C(=O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1NCC2=C(C(=C(C(=C2F)F)C(F)(F)F)F)F)C(=O)O)O |
| Appearance | Solid powder |
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